Propanoic acid--3-(triethoxysilyl)propan-1-ol (1/1)

• CAS No.: 194672-47-4
• Molecular Formula: C12H28O6Si
• Molecular Weight: 296.43 g/mol
• IUPAC Name: propanoic acid;3-triethoxysilylpropan-1-ol
• InChI: InChI=1S/C9H22O4Si.C3H6O2/c1-4-11-14(12-5-2,13-6-3)9-7-8-10;1-2-3(4)5/h10H,4-9H2,1-3H3;2H2,1H3,(H,4,5)
• InChI Key: XOWPWUDJFXXNHL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)O.CCO[Si](CCCO)(OCC)OCC

Description

Propanoic acid–3-(triethoxysilyl)propan-1-ol (1/1) is an organosilicon compound with the molecular formula C9H20O5Si. It is characterized by the presence of both a propanoic acid group and a triethoxysilyl group, making it a versatile compound in various chemical applications. This compound is known for its ability to form strong bonds with both organic and inorganic materials, making it useful in a wide range of industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propanoic acid–3-(triethoxysilyl)propan-1-ol typically involves the reaction of propanoic acid with 3-(triethoxysilyl)propan-1-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to ensure high yield and purity of the compound .

Industrial Production Methods

Industrial production of Propanoic acid–3-(triethoxysilyl)propan-1-ol involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce the compound in bulk quantities, ensuring consistency and quality. The industrial production methods also involve purification steps to remove any impurities and obtain a high-purity product .

Chemical Reactions Analysis

Types of Reactions

Propanoic acid–3-(triethoxysilyl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids and aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols and other reduced forms.

Substitution: The triethoxysilyl group can undergo substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of Propanoic acid–3-(triethoxysilyl)propan-1-ol include oxidizing agents like potassium dichromate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from the reactions of Propanoic acid–3-(triethoxysilyl)propan-1-ol include carboxylic acids, aldehydes, alcohols, and various substituted derivatives. These products are useful in different applications, including material science and organic synthesis .

Scientific Research Applications

Propanoic acid–3-(triethoxysilyl)propan-1-ol has a wide range of scientific research applications, including:

Chemistry: It is used as a coupling agent in the synthesis of hybrid organic-inorganic materials.

Biology: The compound is used in the modification of biomolecules for enhanced stability and functionality.

Medicine: It is explored for its potential in drug delivery systems and as a component in medical devices.

Industry: The compound is used in the production of coatings, adhesives, and sealants due to its strong bonding properties.

Mechanism of Action

The mechanism of action of Propanoic acid–3-(triethoxysilyl)propan-1-ol involves the interaction of its functional groups with target molecules. The propanoic acid group can form hydrogen bonds and ionic interactions, while the triethoxysilyl group can form covalent bonds with inorganic surfaces. These interactions contribute to the compound’s ability to enhance the properties of materials and improve their performance in various applications .

Comparison with Similar Compounds

Similar Compounds

3-(Trimethoxysilyl)-1-propanethiol: Similar in structure but contains a thiol group instead of a propanoic acid group.

3-(Triethoxysilyl)propylamine: Contains an amine group instead of a propanoic acid group.

1-Propanamine, 3-(triethoxysilyl): Similar in structure but contains an amine group instead of a propanoic acid group

Uniqueness

Propanoic acid–3-(triethoxysilyl)propan-1-ol is unique due to the presence of both a propanoic acid group and a triethoxysilyl group. This dual functionality allows it to interact with both organic and inorganic materials, making it highly versatile and useful in a wide range of applications .